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Compound of Interest

Compound Name: Dichloromethylbenzene

Cat. No.: B165763 Get Quote

The proper management and disposal of dichloromethylbenzene are crucial for ensuring

personnel safety and environmental protection.[1] As a hazardous chemical, its handling and

disposal are subject to stringent regulations.[1][2] This guide provides essential, step-by-step

procedures for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling dichloromethylbenzene, it is imperative to work in a well-ventilated area,

preferably a chemical fume hood, and wear the appropriate Personal Protective Equipment

(PPE).[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[1][3]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[1][4]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[3]

Respiratory Protection: If ventilation is inadequate or in the event of a spill, use a NIOSH-

approved respirator with an organic vapor cartridge.[1]

Quantitative Data for Dichloromethylbenzene
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The following table summarizes key quantitative data for dichloromethylbenzene, which is

essential for its safe handling and in determining appropriate disposal methods.

Property Value Source(s)

Molecular Formula C₇H₅Cl₃ [1]

Molecular Weight 195.47 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 213 °C [1]

Melting Point -17 °C [1]

Density 1.3 g/cm³ [1]

Flash Point > 91 °C [1]

Solubility in Water
0.01 g/100ml at 25°C (very

poor)
[1]

Vapor Pressure 0.02 kPa at 25°C [1]

UN Hazard Class 6.1 (Toxic substances) [1]

UN Packing Group III [1]

Accidental Release and Spill Management Protocol
Immediate action is required in the event of a spill to contain the substance and prevent its

entry into drains or waterways, as it is highly toxic to aquatic life.[1][5]

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Absorb the spill using an inert material like dry sand or earth. Do not use water for

cleanup.[1]

Collect: Carefully gather the absorbed material into a suitable, sealable, and correctly

labeled container for hazardous waste.[1]
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Decontaminate: Thoroughly clean the spill area with a suitable solvent and collect the

cleaning materials as hazardous waste.[1]

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.[1]

Step-by-Step Disposal Workflow
The disposal of dichloromethylbenzene must be conducted in strict accordance with local,

state, and federal regulations. It is classified as hazardous waste and must not be disposed of

in regular trash or down the drain.[1][4]

Waste Collection:

Collect waste dichloromethylbenzene and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, compatible, and sealed hazardous waste container.[1]

Ensure containers are in good condition, free from leaks, and compatible with the

chemical.[7]

Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[8]

Labeling:

Clearly label the container with the words "Hazardous Waste" and the full chemical name:

"Dichloromethylbenzene".[1]

Include the date when the container is filled.[9]

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

[10]

The storage area should be a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[11][12]

Ensure the container is tightly closed.[2]
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Disposal Request:

Contact your institution's EHS or a licensed professional waste disposal service to arrange

for pickup and disposal.[3][9]

Disposal methods may include controlled incineration with flue gas scrubbing.[6][11]

Container Decontamination:

Empty containers that held dichloromethylbenzene must be triple-rinsed with a suitable

solvent.[9]

The rinsate must be collected and disposed of as hazardous waste.[9]

After triple-rinsing, deface the hazardous waste labels on the empty container before

disposing of it as regular trash.[9]
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Caption: Workflow for the proper disposal of dichloromethylbenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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